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Cat. No.: B8105958 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

LY3020371 hydrochloride is a potent and selective antagonist of the metabotropic glutamate

receptors 2 and 3 (mGluR2/3).[1][2] These receptors are Gi/o-coupled and play a significant

role in modulating glutamatergic neurotransmission.[3] As an antagonist, LY3020371 blocks the

inhibitory function of these receptors, leading to an increase in glutamate release in certain

brain regions. This mechanism has been investigated for its potential rapid-acting

antidepressant effects, sharing some downstream signaling pathways with ketamine, such as

the activation of AMPA receptors and the mTORC1 signaling cascade.[4][5] Preclinical studies

have indicated that, unlike ketamine, LY3020371 produces only minor increases in locomotor

activity and does not impair motor coordination, suggesting a favorable safety profile.[1][6]

These application notes provide detailed protocols for assessing the effects of LY3020371
hydrochloride on locomotion and motor coordination in rodent models, primarily through the

Open Field Test (OFT) and the Rotarod test.

Data Presentation
The following tables are structured to present quantitative data from locomotion and motor

coordination studies involving LY3020371 hydrochloride. Researchers should populate these
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tables with their experimental findings.

Table 1: Effects of LY3020371 Hydrochloride on Locomotor Activity in the Open Field Test

Treatment
Group

Dose
(mg/kg)

n

Total
Distance
Traveled
(cm ± SEM)

Rearing
Frequency
(counts ±
SEM)

Time in
Center
Zone (s ±
SEM)

Vehicle -

LY3020371

HCl
X

LY3020371

HCl
Y

LY3020371

HCl
Z

Positive

Control (e.g.,

Amphetamine

)

A

Table 2: Effects of LY3020371 Hydrochloride on Motor Coordination in the Rotarod Test
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Treatmen
t Group

Dose
(mg/kg)

n

Latency
to Fall (s
± SEM) -
Trial 1

Latency
to Fall (s
± SEM) -
Trial 2

Latency
to Fall (s
± SEM) -
Trial 3

Average
Latency
to Fall (s
± SEM)

Vehicle -

LY3020371

HCl
X

LY3020371

HCl
Y

LY3020371

HCl
Z

Positive

Control

(e.g.,

Diazepam)

B

Experimental Protocols
1. Open Field Test (OFT)

The OFT is a widely used assay to assess general locomotor activity and anxiety-like behavior

in rodents.

a. Apparatus:

A square arena (e.g., 40 x 40 x 40 cm for mice; 100 x 100 x 40 cm for rats) made of a non-

reflective material (e.g., PVC or wood).

The floor is divided into a grid of equal squares (e.g., 16 squares). The central area (e.g., 4

central squares) is defined as the "center zone."

An overhead video camera and tracking software to record and analyze the animal's

movement.
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b. Procedure:

Acclimation: Allow animals to acclimate to the testing room for at least 30-60 minutes before

the test.

Drug Administration: Administer LY3020371 hydrochloride or vehicle via the desired route

(e.g., intraperitoneally, orally) at a specified time before the test (e.g., 30-60 minutes).

Test Initiation: Gently place the animal in the center of the open field arena.

Recording: Record the animal's activity for a predetermined duration (e.g., 5-30 minutes).

Data Collection: The tracking software will automatically record parameters such as:

Total distance traveled.

Time spent in the center zone versus the periphery.

Frequency of rearing (vertical activity).

Ambulatory time versus resting time.

Cleaning: Thoroughly clean the arena with a suitable disinfectant (e.g., 70% ethanol)

between each trial to eliminate olfactory cues.

2. Rotarod Test

The Rotarod test is used to evaluate motor coordination, balance, and motor learning.

a. Apparatus:

A rotating rod apparatus with a textured surface for grip. The diameter of the rod should be

appropriate for the species (e.g., 3 cm for mice, 7 cm for rats).

The apparatus should allow for adjustable rotation speeds (fixed or accelerating).

Sensors to automatically detect when an animal falls onto a plate below.

b. Procedure:
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Training/Acclimation:

On the day before testing, train the animals on the rotarod at a low, constant speed (e.g.,

4-5 rpm) for a set duration (e.g., 60 seconds) for several trials. This helps to acclimate the

animals to the apparatus and establish a baseline performance.

Drug Administration: Administer LY3020371 hydrochloride or vehicle at a specified time

before the test.

Test Protocol:

Place the animal on the rotating rod.

Start the rotation, typically with an accelerating protocol (e.g., from 4 to 40 rpm over 5

minutes).

Record the latency to fall for each animal. If an animal clings to the rod and completes a

full rotation, this is also considered a fall.

Conduct multiple trials (e.g., 3 trials) with an inter-trial interval (e.g., 15-30 minutes).

Data Analysis: The primary endpoint is the latency to fall from the rod. The results from the

trials can be averaged for each animal.

Mandatory Visualizations
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Caption: Signaling pathway of LY3020371 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preclinical predictors that the orthosteric mGlu2/3 receptor antagonist LY3020371 will not
engender ketamine-associated neurotoxic, motor, cognitive, subjective, or abuse-liability-
related effects - PubMed [pubmed.ncbi.nlm.nih.gov]

2. In vitro pharmacological and rat pharmacokinetic characterization of LY3020371, a potent
and selective mGlu2/3 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Metabotropic glutamate 2,3 receptor stimulation desensitizes agonist activation of G-
protein signaling and alters transcription regulators in mesocorticolimbic brain regions - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Comparative Effects of LY3020371, a Potent and Selective Metabotropic Glutamate
(mGlu) 2/3 Receptor Antagonist, and Ketamine, a Noncompetitive N-Methyl-d-Aspartate
Receptor Antagonist in Rodents: Evidence Supporting the Use of mGlu2/3 Antagonists, for
the Treatment of Depression - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Measuring the Effects
of LY3020371 Hydrochloride on Locomotion]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8105958#measuring-ly3020371-hydrochloride-
effects-on-locomotion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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